Cas no 197847-92-0 ((6-[3-(TRIFLUOROMETHOXY)PHENYL]PYRIDIN-3-YL)METHANOL)

• Product name: (6-[3-(TRIFLUOROMETHOXY)PHENYL]PYRIDIN-3-YL)METHANOL
• CAS No: 197847-92-0
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 908414
• PubChem ID: 24729919

(6-[3-(TRIFLUOROMETHOXY)PHENYL]PYRIDIN-3-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (6-[3-(TRIFLUOROMETHOXY)PHENYL]PYRIDIN-3-YL)METHANOL
• 2-(3-trifluoromethoxyphenyl)-5-hydroxymethylpyridine
• 6-[3-(TRIFLUOROMETHOXY)PHENYL]-3-PYRIDINEMETHANOL
• 2-(3-(Trifluoromethoxy)phenyl)pyridine-5-methanol
• DA-08588
• (6-(3-(trifluoromethoxy)phenyl)pyridin-3-yl)methanol
• SCHEMBL8303713
• 197847-92-0

• Inchi： InChI=1S/C13H10F3NO2/c14-13(15,16)19-11-3-1-2-10(6-11)12-5-4-9(8-18)7-17-12/h1-7,18H,8H2
• InChI Key： KNLKEAHBJSPWMM-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)OC(F)(F)F)C2=NC=C(C=C2)CO

Computed Properties

• Exact Mass: 269.06636305g/mol
• Monoisotopic Mass: 269.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (6-[3-(TRIFLUOROMETHOXY)PHENYL]PYRIDIN-3-YL)METHANOL

Comprehensive Overview of (6-[3-(TRIFLUOROMETHOXY)PHENYL]PYRIDIN-3-YL)METHANOL (CAS No. 197847-92-0)

(6-[3-(TRIFLUOROMETHOXY)PHENYL]PYRIDIN-3-YL)METHANOL (CAS No. 197847-92-0) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethoxy group and a pyridinyl methanol moiety makes this compound a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound's CAS No. 197847-92-0 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its fluorinated aromatic structure aligns with current trends in medicinal chemistry, where fluorination is leveraged to enhance metabolic stability and binding affinity. This has led to a surge in studies investigating its applications in targeted therapies and small-molecule drug design, topics that dominate academic and industrial discussions.

One of the key advantages of (6-[3-(TRIFLUOROMETHOXY)PHENYL]PYRIDIN-3-YL)METHANOL is its role as a building block in organic synthesis. The compound's pyridine ring and hydroxymethyl group offer multiple sites for functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for optimizing drug candidates, a hot topic in preclinical research and high-throughput screening workflows.

In addition to pharmaceutical applications, CAS No. 197847-92-0 is also explored in material science. Its aromatic fluorinated structure contributes to thermal stability and electronic properties, making it a candidate for organic electronics and advanced coatings. These applications resonate with the growing demand for sustainable and high-performance materials, a trending focus in green chemistry initiatives.

From a synthetic perspective, the preparation of (6-[3-(TRIFLUOROMETHOXY)PHENYL]PYRIDIN-3-YL)METHANOL often involves cross-coupling reactions and selective oxidation steps. These methods are widely discussed in peer-reviewed journals, addressing common challenges such as yield optimization and regioselectivity control. Such technical insights are highly sought after by chemists and process engineers, as evidenced by frequent queries in academic forums.

Environmental and safety considerations are also critical when working with fluorinated compounds. While CAS No. 197847-92-0 is not classified as hazardous, its handling requires standard laboratory precautions. This aligns with broader industry trends emphasizing responsible chemical use and waste reduction, topics frequently highlighted in regulatory guidelines and sustainability reports.

In summary, (6-[3-(TRIFLUOROMETHOXY)PHENYL]PYRIDIN-3-YL)METHANOL (CAS No. 197847-92-0) is a multifaceted compound with applications spanning drug development, material science, and synthetic chemistry. Its structural features and functional groups make it a valuable asset in innovative research, addressing contemporary challenges in life sciences and technology. As interest in fluorinated aromatics continues to rise, this compound is poised to remain a focal point in scientific exploration.